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Compound Name: Sarpogrelate

Cat. No.: B137540 Get Quote

For Researchers, Scientists, and Drug Development
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Introduction

Sarpogrelate is a selective serotonin 5-HT2A receptor antagonist that has shown therapeutic

potential in various vascular diseases due to its antiplatelet and vasorelaxant effects.

Preclinical studies in murine models are crucial for elucidating its mechanisms of action and

evaluating its efficacy. Oral gavage is a standard and precise method for administering liquid

substances directly into the stomach of rodents. This document provides a comprehensive

protocol for the preparation and administration of Sarpogrelate to mice via oral gavage,

ensuring accurate dosing and animal welfare.

Data Presentation
Table 1: Sarpogrelate Hydrochloride Solubility

Solvent Solubility Reference

Water ≥ 5 mg/mL [1]

Deionized Water ≥ 5 mg/mL [1]

DMSO ≥ 62 mg/mL [2]
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Table 2: Recommended Dosing Volumes for Oral Gavage in Mice

Body Weight (g)
Maximum Gavage Volume
(mL)

Recommended Gavage
Volume (mL)

15-20 0.20 0.10 - 0.15

20-25 0.25 0.15 - 0.20

25-30 0.30 0.20 - 0.25

>30 10 mL/kg of body weight 5 mL/kg of body weight

Note: The maximum recommended volume should not be exceeded to avoid complications

such as aspiration or gastrointestinal distress. It is advisable to use the smallest effective

volume.

Table 3: Recommended Gavage Needle Sizes for Mice

Mouse Weight (g) Gauge Length (inches) Tip

< 20 22-24 G 1
Straight or curved with

a ball tip

20-30 20-22 G 1.5
Straight or curved with

a ball tip

> 30 18-20 G 1.5 - 2
Straight or curved with

a ball tip

Note: The use of flexible plastic or stainless steel gavage needles with a ball tip is

recommended to minimize the risk of esophageal or gastric injury.

Experimental Protocols
Protocol 1: Preparation of Sarpogrelate Solution for Oral Gavage

This protocol describes the preparation of a Sarpogrelate solution using an aqueous vehicle,

which is suitable for most non-clinical studies.
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Materials:

Sarpogrelate hydrochloride powder

Sterile, deionized water

0.5% (w/v) Carboxymethylcellulose (CMC) solution (optional, as a suspending agent)

0.1% (v/v) Tween 80 solution (optional, as a surfactant)

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Magnetic stirrer and stir bar (optional)

Analytical balance

pH meter (optional)

Procedure:

Calculate the required amount of Sarpogrelate: Based on the desired dose (e.g., 1-50

mg/kg) and the number and weight of the mice, calculate the total amount of Sarpogrelate
hydrochloride needed.

Vehicle Preparation:

For a simple aqueous solution: Use sterile, deionized water.

For a suspension: Prepare a 0.5% CMC solution by slowly adding CMC powder to sterile

water while stirring continuously until fully dissolved. A magnetic stirrer can facilitate this

process. Subsequently, 0.1% Tween 80 can be added to improve the suspension.

Sarpogrelate Dissolution/Suspension:

Weigh the calculated amount of Sarpogrelate hydrochloride powder and transfer it to a

sterile conical tube.
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Add a small volume of the chosen vehicle to the powder to create a paste.

Gradually add the remaining vehicle to the desired final volume while continuously

vortexing or stirring to ensure a homogenous solution or suspension.

If using a suspension, ensure it is uniformly dispersed before each administration.

Final Checks:

Visually inspect the solution/suspension for any undissolved particles.

If necessary, adjust the pH of the solution to a physiologically acceptable range (pH 5-8).

Store the prepared formulation at 4°C for short-term use (up to one week), protected from

light. For longer-term storage, consult stability data for Sarpogrelate in the specific

vehicle.

Protocol 2: Administration of Sarpogrelate via Oral Gavage in Mice

This protocol details the step-by-step procedure for safely administering the prepared

Sarpogrelate solution to mice.

Materials:

Prepared Sarpogrelate solution

Appropriately sized gavage needles (see Table 3)

1 mL syringes

Animal scale

70% ethanol for disinfection

Personal Protective Equipment (PPE): lab coat, gloves

Procedure:

Animal Preparation:
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Weigh each mouse accurately on the day of dosing to calculate the precise volume to be

administered.

Allow the Sarpogrelate solution to come to room temperature before administration.

Restraint:

Gently but firmly restrain the mouse by scruffing the loose skin over the neck and

shoulders using the thumb and forefinger of your non-dominant hand. This should

immobilize the head and prevent the mouse from biting.

The body of the mouse should be supported in a vertical position.

Gavage Needle Insertion:

Measure the gavage needle externally from the tip of the mouse's nose to the last rib to

estimate the insertion depth. Mark this length on the needle with a permanent marker or

tape.

Attach the syringe containing the calculated dose of Sarpogrelate solution to the gavage

needle.

With the mouse's head tilted slightly upwards to straighten the esophagus, gently insert

the gavage needle into the mouth, slightly to one side of the tongue.

Advance the needle smoothly and without force along the roof of the mouth and down the

esophagus. The mouse should swallow as the tube is advanced. If any resistance is met,

withdraw the needle and re-attempt.

Substance Administration:

Once the needle has reached the predetermined depth, slowly and steadily depress the

syringe plunger to deliver the Sarpogrelate solution.

Administer the solution over 2-3 seconds to prevent regurgitation.

Needle Removal and Post-Procedure Monitoring:
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After administration, gently withdraw the gavage needle in a single, smooth motion.

Return the mouse to its cage and monitor it for at least 10-15 minutes for any signs of

distress, such as labored breathing, coughing, or leakage of the substance from the mouth

or nose.

Continue to monitor the animals daily for any adverse effects.
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Click to download full resolution via product page

Caption: Workflow for Sarpogrelate Administration via Oral Gavage in Mice.
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Caption: Sarpogrelate's Mechanism of Action as a 5-HT2A Receptor Antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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